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Compound of Interest

Compound Name: Triphenylphosphine sulfide

Cat. No.: B147668 Get Quote

Triphenylphosphine Sulfide: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical constants and

experimental protocols related to triphenylphosphine sulfide. The information is presented to

support research and development activities where this compound is utilized.

Core Physical and Chemical Properties
Triphenylphosphine sulfide, with the chemical formula (C₆H₅)₃PS, is a colorless, crystalline

solid.[1] It is a common organophosphorus reagent used in various organic synthesis

applications. A summary of its key physical constants is provided in the table below for easy

reference.
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Physical Constant Value

Melting Point 161-163 °C[1][2][3][4][5]

Molecular Formula C₁₈H₁₅PS[3]

Molar Mass 294.35 g/mol [1][3]

Density 1.2 g/cm³[2][3][6]

Boiling Point 428.7 ± 28.0 °C at 760 mmHg[3]

Flash Point 213.1 ± 24.0 °C[3]

Vapor Pressure 0.0 ± 1.0 mmHg at 25°C[3]

Solubility
Soluble in dichloromethane, ethanol, and

isooctane.[1][2] Insoluble in water.[2][6]

Appearance Colorless to white crystalline solid[1]

Experimental Protocols
Synthesis of Triphenylphosphine Sulfide
A rapid and efficient method for the synthesis of triphenylphosphine sulfide involves the

direct reaction of triphenylphosphine with elemental sulfur.

Materials:

Triphenylphosphine (Ph₃P)

Elemental Sulfur (S₈)

Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Procedure:

In a suitable reaction vessel, combine equimolar amounts of triphenylphosphine and sulfur.
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Add a minimal amount of dichloromethane to facilitate stirring and create a concentrated

reaction medium.

Agitate the mixture vigorously at room temperature. The reaction is exothermic and proceeds

rapidly, often in under a minute.

The product, triphenylphosphine sulfide, will precipitate out of the solution as a white solid.

Collect the solid by filtration.

Wash the collected precipitate with methanol to remove any unreacted starting materials or

impurities.

Dry the purified triphenylphosphine sulfide.

This method provides a high yield of triphenylphosphine sulfide with high purity.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Thermometer

Procedure:

Sample Preparation: Finely powder a small amount of the crystalline triphenylphosphine
sulfide.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

introduce a small amount of the solid. The packed sample height should be approximately 2-

3 mm.
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Initial Rapid Determination (Optional but Recommended): Place the loaded capillary tube in

the melting point apparatus and heat at a rapid rate to quickly determine an approximate

melting range. This helps in setting the parameters for a more accurate measurement.

Accurate Melting Point Measurement:

Allow the apparatus to cool to at least 20°C below the approximate melting point

observed.

Place a new loaded capillary tube in the apparatus.

Heat the sample at a slow, controlled rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

Carefully observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first droplet of liquid is observed. This is the

beginning of the melting range.

Record the temperature at which the entire solid has completely melted into a clear liquid.

This is the end of the melting range.

Synthesis Workflow
The following diagram illustrates the straightforward workflow for the synthesis of

triphenylphosphine sulfide from triphenylphosphine and sulfur.

Synthesis of Triphenylphosphine Sulfide

Start Combine Triphenylphosphine
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at Room Temperature
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Sulfide
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Synthesis of Triphenylphosphine Sulfide Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147668?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/359405372_Convenient_Synthesis_of_Triphenylphosphine_Sulfide_from_Sulfur_and_Triphenylphosphine
https://www.chemicalbook.com/article/convenient-synthesis-of-triphenylphosphine-sulfide-from-sulfur-and-triphenylphosphine.htm
https://www.chemicalbook.com/article/convenient-synthesis-of-triphenylphosphine-sulfide-from-sulfur-and-triphenylphosphine.htm
https://www.mdpi.com/2571-8797/4/2/13
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.benchchem.com/product/b147668#triphenylphosphine-sulfide-melting-point-and-physical-constants
https://www.benchchem.com/product/b147668#triphenylphosphine-sulfide-melting-point-and-physical-constants
https://www.benchchem.com/product/b147668#triphenylphosphine-sulfide-melting-point-and-physical-constants
https://www.benchchem.com/product/b147668#triphenylphosphine-sulfide-melting-point-and-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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